Cas no 1374829-60-3 (3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1374829-60-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5697970
• PubChem ID: 69281514
• Update Time: 2023-11-24

3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(tetrahydrofuran-3-yl)-1h-pyrazol-4-amine
• SCHEMBL5021100
• 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-amine
• 1374829-60-3
• EN300-1112067
• 1H-Pyrazol-4-amine, 3-methyl-1-(tetrahydro-3-furanyl)-

• Inchi： 1S/C8H13N3O/c1-6-8(9)4-11(10-6)7-2-3-12-5-7/h4,7H,2-3,5,9H2,1H3
• InChI Key： UASQPWZZMTXFND-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 343.5±42.0 °C(Predicted)
• pka: 4.76±0.19(Predicted)